Cas no 179321-31-4 (N-(Piperidin-4-yl)nicotinamide dihydrochloride)

• Product Name: N-(Piperidin-4-yl)nicotinamide dihydrochloride
• CAS No: 179321-31-4
• MF: C₁₁H₁₇Cl₂N₃O
• MW: 278.178180456162
• CID: 2110074
• Update Time: 2025-05-25

N-(Piperidin-4-yl)nicotinamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-4-piperidinyl-3-Pyridinecarboxamide
• N-(Piperidin-4-yl)nicotinamide dihydrochloride
• N-(piperidin-4-yl)pyridine-3-carboxamide dihydrochloride
• N-4-Piperidinyl-3-pyridinecarboxamide dihydrochloride
• NE52574
• N-4-Piperidinyl-3-pyridinecarboxamide 2HCl
• N-piperidin-4-ylpyridine-3-carboxamide;dihydrochloride

• Inchi： 1S/C11H15N3O.2ClH/c15-11(9-2-1-5-13-8-9)14-10-3-6-12-7-4-10;;/h1-2,5,8,10,12H,3-4,6-7H2,(H,14,15);2*1H
• InChI Key： YABGFLNBMSQLSK-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1C=NC=CC=1)NC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 214
• Topological Polar Surface Area: 54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(Piperidin-4-yl)nicotinamide dihydrochloride

Recent Advances in the Study of N-(Piperidin-4-yl)nicotinamide Dihydrochloride (CAS: 179321-31-4)

N-(Piperidin-4-yl)nicotinamide dihydrochloride (CAS: 179321-31-4) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, often referred to in the literature by its systematic name, has been the subject of numerous studies due to its potential applications in drug discovery and development. Recent research has focused on its pharmacological properties, mechanisms of action, and potential therapeutic uses, making it a compound of interest for both academic and industrial researchers.

The compound's structure, featuring a piperidine ring and a nicotinamide moiety, suggests its potential as a versatile scaffold for the development of novel therapeutics. Studies have explored its interactions with various biological targets, including enzymes and receptors, which are critical for understanding its pharmacological profile. The dihydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies. This has facilitated a deeper investigation into its pharmacokinetic and pharmacodynamic properties.

Recent publications have highlighted the role of N-(Piperidin-4-yl)nicotinamide dihydrochloride in modulating specific signaling pathways. For instance, research has demonstrated its ability to inhibit certain kinases, which are often implicated in cancer and inflammatory diseases. These findings have spurred further investigations into its potential as a lead compound for the development of kinase inhibitors. Additionally, its neuroprotective effects have been explored, with some studies suggesting its utility in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.

Methodologically, the study of this compound has employed a range of techniques, including X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and molecular docking simulations. These approaches have provided insights into its three-dimensional structure and binding interactions with target proteins. In vitro assays have further validated its biological activity, while animal models have been used to assess its efficacy and safety profiles. The integration of computational and experimental methods has been instrumental in advancing our understanding of this compound.

One of the key challenges in the research of N-(Piperidin-4-yl)nicotinamide dihydrochloride is optimizing its selectivity and potency. While it shows promise as a modulator of various biological targets, off-target effects and potential toxicity remain areas of concern. Recent efforts have focused on structural modifications to improve its pharmacological properties. For example, derivatization of the nicotinamide moiety has been explored to enhance binding affinity and reduce unwanted side effects. These synthetic strategies are crucial for the compound's progression from bench to bedside.

In conclusion, N-(Piperidin-4-yl)nicotinamide dihydrochloride (CAS: 179321-31-4) represents a promising candidate for further drug development. Its multifaceted pharmacological profile and the growing body of research supporting its therapeutic potential underscore its importance in the field. Future studies should aim to address the remaining challenges, such as optimizing its pharmacokinetic properties and conducting rigorous clinical trials. As the scientific community continues to unravel its mechanisms of action, this compound may pave the way for novel treatments in oncology, neurology, and beyond.